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Compound of Interest

Compound Name: 3,3',4,4'-Tetrafluorobenzophenone
CAS No.: 117320-03-3
Cat. No.: B1302298
Get Quote
& J

Executive Summary

3,3',4,4'-Tetrafluorobenzophenone (TFBP) is a critical fluorinated aromatic intermediate,
primarily utilized in the synthesis of high-performance poly(ether ether ketone) (PEEK)
analogues and as a specialized photoinitiator. Its specific fluorination pattern—occupying the
meta and para positions on both phenyl rings—imparts unique thermal stability and dielectric
properties to downstream polymers.

This guide provides a definitive protocol for the identification and structural validation of TFBP
using Mass Spectrometry (MS). It focuses on differentiating this specific isomer from its ortho-
substituted counterparts (e.g., 2,2',4,4'-tetrafluorobenzophenone) through characteristic
fragmentation pathways in Electron lonization (EI) and adduct formation in Electrospray
lonization (ESI).

Chemical Profile & Physicochemical Properties[1][2]
[3]1[41[5]
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Specification

Chemical Name

3,3',4,4'-Tetrafluorobenzophenone

CAS Registry Number 117320-03-3
Molecular Formula Ci3HeF4O
Exact Mass (Monoisotopic) 254.0355 Da
Molecular Weight 254.18 g/mol
N ) ~103°C at 0.1 mmHg (High vacuum required for
Boiling Point o
distillation)
N Soluble in Methanol, Acetonitrile,
Solubility

Dichloromethane

Key Structural Feature

Symmetric meta, para-difluorophenyl rings;
absence of ortho-fluorine eliminates "ortho

effect" rearrangements common in isomers.[1]

[2](3]

Mass Spectrometry Analysis: Mechanisms &

Interpretation

Electron lonization (EI-MS)

In El (70 eV), TFBP exhibits a distinct fragmentation pattern driven by the stability of the

difluorophenyl moiety. Unlike aliphatic ketones, the aromatic ring stabilizes the radical cation,

resulting in a pronounced molecular ion.

Primary Fragmentation Pathway

e Molecular lon (M*'): The parent peak appears at m/z 254. It is typically of high intensity (40-

60% relative abundance) due to the aromatic stabilization.

o -Cleavage (Acylium lon Formation): The dominant fragmentation is the cleavage of the C-C
bond adjacent to the carbonyl group. This releases a 3,4-difluorophenyl radical and
generates the 3,4-difluorobenzoyl cation (Acylium ion).
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o Calculation: [C7H3F20]* = (7x12) + (3%1) + (2x19) + 16 = m/z 141.

o Diagnostic Value: This is often the Base Peak (100%).

o Decarbonylation (Aryl Cation Formation): The acylium ion (m/z 141) subsequently loses a
neutral carbon monoxide (CO, 28 Da) molecule to form the 3,4-difluorophenyl cation.

o Calculation: 141 - 28 = m/z 113.
o Intensity: High (50-80%).

e Ring Fragmentation: Further loss of acetylene (Cz2Hz, 26 Da) or HF (20 Da) from the phenyl
ring yields lower mass ions, typically around m/z 63 (fluorinated fragment) or m/z 87.

Electrospray lonization (ESI-MS)

For LC-MS applications, ESI in positive mode is preferred. TFBP is weakly basic; therefore,
acidification or adduct formation is necessary for detection.

e Protonated Molecule [M+H]*: Observed at m/z 255.04.

e Sodium Adduct [M+Na]*: Often dominant in non-acidic mobile phases, appearing at m/z
277.02.

o Dimer Formation: At high concentrations, a [2M+Na]* cluster may appear at m/z 531.05.

Visualization: Fragmentation Pathway

The following diagram illustrates the El fragmentation logic, confirming the transition from the
parent ion to the characteristic aryl cation.
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Figure 1: Step-wise Electron lonization (El) fragmentation pathway of 3,3',4,4'-
Tetrafluorobenzophenone.

Experimental Protocols
GC-MS Method (Standard Purity Assay)

This protocol ensures separation from potential isomers (e.g., 2,2',4,4'-TFBP) which may co-
elute on short columns.

¢ Instrument: Agilent 7890/5977 (or equivalent single quadrupole).
e Column: DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 um film).

¢ Carrier Gas: Helium at 1.0 mL/min (Constant Flow).
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« Inlet: Split 50:1 at 280°C.

e Oven Program:
o Hold 50°C for 1 min.
o Ramp 20°C/min to 200°C.
o Ramp 10°C/min to 300°C.
o Hold 3 min.

e MS Source: 230°C, 70 eV.

e Scan Range: m/z 40-400.

LC-MS Method (Trace Analysis/Metabolite Study)

o Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 50% B to 95% B over 8 minutes.

lonization: ESI Positive Mode.

Target lons: 255.04 ([M+H]*) and 277.02 ([M+Na]*).

Data Interpretation & Validation
Isotopic Pattern Analysis

Because Fluorine (*°F) is monoisotopic, the isotopic pattern of TFBP is determined solely by
Carbon-13.

o M+ (254): 100% (Relative to itself).

e M+1 (255): ~14.3% (Based on 13 carbons x 1.1%).
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» Validation Check: If the M+1 peak is significantly higher (>20%), suspect co-eluting impurities
or incorrect assignment. If M+2 (256) is visible (>1%), check for chlorine contamination (3:1
ratio) or sulfur, as pure TFBP should have a negligible M+2.

Isomer Differentiation

The key to distinguishing 3,3',4,4'-TFBP from 2,2',4,4'-TFBP lies in the "Ortho Effect":
e 3,3,4,4' (Meta/Para): Follows the clean pathway: 254 - 141 — 113.

e 2,2',4,4" (Ortho): Often exhibits a rearrangement ion involving the loss of F or HF directly
from the molecular ion due to the proximity of the fluorine to the carbonyl oxygen. Look for
anomalous peaks at m/z 235 (M-F) or m/z 234 (M-HF) which are suppressed in the 3,3',4,4'
isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1302298/docs#technical-guide-mass-spectrometry-
characterization-of-3-3-4-4-tetrafluorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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